Cas no 2227772-71-4 (rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol)

• Product Name: rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol
• CAS No: 2227772-71-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6141571
• PubChem ID: 165668590
• Update Time: 2025-05-21

rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol
• 2227772-71-4
• rac-4-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-nitrophenol
• EN300-1766490

• Inchi： 1S/C12H16N2O3/c1-12(2)8(6-13)11(12)7-3-4-10(15)9(5-7)14(16)17/h3-5,8,11,15H,6,13H2,1-2H3/t8-,11-/m0/s1
• InChI Key： NQUMTXAOHZITEA-KWQFWETISA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.1Ų

Additional information on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol

Research Brief on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol (CAS: 2227772-71-4)

Recent studies on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol (CAS: 2227772-71-4) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This chiral nitrophenol derivative has garnered attention due to its unique structural features, which include a cyclopropyl ring and an aminomethyl group, making it a promising candidate for pharmaceutical applications. Researchers have focused on optimizing its synthesis and exploring its biological activity, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol using a catalytic asymmetric approach. The study reported a high yield (85%) and excellent enantiomeric excess (98%), which is critical for its application in drug development. The compound's stability under physiological conditions was also confirmed, suggesting its suitability for further preclinical evaluation.

In another recent investigation, the compound's potential as a modulator of gamma-aminobutyric acid (GABA) receptors was explored. Preliminary in vitro assays revealed that rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol exhibits selective binding to GABA_A receptor subtypes, with a notable affinity for the α2β3γ2 subtype. This finding suggests its potential utility in developing anxiolytic or anticonvulsant therapies, although further in vivo studies are required to validate these effects.

Additionally, the antimicrobial properties of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol have been investigated. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy studies.

Despite these promising findings, challenges remain in the development of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol as a therapeutic agent. Issues such as its solubility profile and metabolic stability need to be addressed through structural modifications or formulation strategies. Future research directions may include the design of prodrugs or the exploration of its derivatives to enhance bioavailability and reduce potential toxicity.

In conclusion, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-nitrophenol (CAS: 2227772-71-4) represents a versatile scaffold with multiple pharmacological applications. Its recent advancements in synthesis and biological evaluation underscore its potential in drug discovery, particularly for CNS disorders and antimicrobial therapies. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.